[1-(3-Methoxybenzyl)-1H-imidazol-5-yl]methanamine hydrochloride

• IUPAC Name: [3-[(3-methoxyphenyl)methyl]imidazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C12H15N3O.ClH/c1-16-12-4-2-3-10(5-12)8-15-9-14-7-11(15)6-13;/h2-5,7,9H,6,8,13H2,1H3;1H
• InChI Key: AHELWLPRIQTUON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C=NC=C2CN.Cl
• Molecular Formula: C12H16ClN3O
• Molecular Weight: 253.73 g/mol

Description

“[1-(3-Methoxybenzyl)-1H-imidazol-5-yl]methanamine hydrochloride” is a chemical compound with the molecular formula C12H16ClN3O and a molecular weight of 253.73. It is used for research and development.

Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial Activity : Compounds structurally related to the query have shown potential in antimicrobial applications. For example, a series of novel imidazole derivatives bearing isoxazole moieties demonstrated significant antimicrobial activity against various microorganisms. These findings suggest the potential utility of such compounds in developing new antimicrobial agents (Maheta, Patel, & Naliapara, 2012).

• Antibacterial and Cytotoxicity Studies : Another research focused on p-Methoxybenzyl-substituted and benzyl-substituted N-heterocyclic carbene (NHC)-silver complexes. These complexes were synthesized and evaluated for their preliminary antibacterial activity against Gram-negative and Gram-positive bacteria. Additionally, their cytotoxicity was assessed, indicating potential applications in treating bacterial infections and cancer (Patil et al., 2010).

• Anti-cancer Drug Metabolism : The metabolism of a novel anti-cancer agent structurally similar to the query was studied in rats. This research provides insights into the drug's biotransformation, identifying major metabolic pathways and metabolites, which is crucial for understanding the drug's efficacy and safety profile (Lee et al., 2004).

• Photodynamic Therapy for Cancer : Research on zinc phthalocyanine derivatives substituted with Schiff base groups containing imidazole moieties explored their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds exhibited good fluorescence properties and high singlet oxygen quantum yield, indicating their suitability for therapeutic applications (Pişkin, Canpolat, & Öztürk, 2020).

Safety and Hazards

The safety data sheet for “[1-(3-Methoxybenzyl)-1H-imidazol-5-yl]methanamine hydrochloride” suggests that it should be handled with care. If inhaled or comes in contact with skin or eyes, it is advised to seek medical attention. It should be kept away from heat/sparks/open flames/hot surfaces.